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Introduction
The rise of carbapenem-resistant Gram-negative bacteria, particularly those producing metallo-

β-lactamases (MBLs), poses a significant threat to global health. Carbapenems, often

considered last-resort antibiotics, are rendered ineffective by these enzymes.[1][2] EBL-3183 is

a novel, preclinical inhibitor of MBLs designed to restore the activity of carbapenems against

resistant bacteria.[3][4] This document provides detailed application notes and experimental

protocols for assessing the synergistic potential of EBL-3183 in combination with

carbapenems.

The primary mechanism of synergy involves EBL-3183 binding to the MBL enzyme, thereby

preventing the hydrolysis of the carbapenem antibiotic.[3][5] This protective action allows the

carbapenem to reach its target, the penicillin-binding proteins (PBPs), and inhibit bacterial cell

wall synthesis, leading to bacterial cell death. The following protocols for checkerboard and

time-kill assays are standard in vitro methods to quantify the degree of synergy between two

antimicrobial agents.
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The following table summarizes representative data demonstrating the synergistic activity of

EBL-3183 in combination with the carbapenem, meropenem, against a carbapenem-resistant

strain of Klebsiella pneumoniae producing the New Delhi Metallo-β-lactamase (NDM).

Organism Agent
MIC (µg/mL)
Alone

MIC (µg/mL)
in
Combinatio
n

FICI
Interpretati
on

K.

pneumoniae

(NDM-

producing)

Meropenem 64 2 0.5 Synergy

EBL-3183 8 2

FICI (Fractional Inhibitory Concentration Index) Calculation: FICI = (MIC of Meropenem in

combination / MIC of Meropenem alone) + (MIC of EBL-3183 in combination / MIC of EBL-
3183 alone) FICI = (2 / 64) + (2 / 8) = 0.03125 + 0.25 = 0.28125 An FICI of ≤ 0.5 is indicative of

synergy.
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Mechanism of EBL-3183 and Carbapenem Synergy
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Caption: Mechanism of EBL-3183 and Carbapenem Synergy.
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Synergy Testing Experimental Workflow
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Carbapenem Resistance Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566160#ebl-3183-and-carbapenem-synergy-
testing-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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